Cas no 2229514-71-8 (O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2229514-71-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6059349
• PubChem ID: 165675334
• Update Time: 2025-08-04

O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine
• O-[2-(6-methoxypyridin-3-yl)-2-methylpropyl]hydroxylamine
• 2229514-71-8
• EN300-1804833

• Inchi： 1S/C10H16N2O2/c1-10(2,7-14-11)8-4-5-9(13-3)12-6-8/h4-6H,7,11H2,1-3H3
• InChI Key： WVQHOMVPDKNVRK-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=NC(=CC=1)OC)N

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine

Introduction to O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine (CAS No. 2229514-71-8)

O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2229514-71-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 6-methoxypyridin-3-yl moiety and a 2-methylpropylhydroxylamine side chain contributes to its distinctive chemical properties, making it a valuable candidate for further research and development.

The compound's molecular architecture is particularly noteworthy, as it combines elements that are commonly found in biologically active molecules. The pyridine ring, substituted with a methoxy group at the 6-position, enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the hydroxylamine group at the 2-position introduces a polar functional group that can interact with biological targets, potentially modulating various physiological processes.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine has shown promise in preliminary studies as a lead compound for such applications. Its ability to bind to biological targets with high specificity makes it an attractive candidate for further optimization into a drug candidate.

One of the most compelling aspects of this compound is its potential in the field of medicinal chemistry. The combination of the pyridine and hydroxylamine moieties provides a versatile scaffold that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Researchers have been exploring various derivatives of this compound to identify more effective therapeutic agents. For instance, modifications to the 6-methoxypyridin-3-yl group have led to compounds with improved binding affinity to certain enzymes.

The synthesis of O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of the compound's structure and purity.

Evaluation of the compound's biological activity has been a focal point of recent research. In vitro studies have demonstrated that O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that the compound may have therapeutic potential in conditions such as arthritis and other inflammatory disorders. Further preclinical studies are underway to validate these observations and to explore possible mechanisms of action.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate. However, challenges remain in terms of optimizing its solubility and reducing potential side effects. Researchers are employing computational methods and structural biology techniques to gain insights into how the compound interacts with biological targets.

In conclusion, O-2-(6-methoxypyridin-3-yl)-2-methylpropylhydroxylamine (CAS No. 2229514-71-8) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into a therapeutic agent. Continued research efforts are expected to yield valuable insights into its potential applications in medicine.